Cas no 7402-75-7 (3-(4-nitrophenyl)sulfonylbenzoic Acid)

• Product Name: 3-(4-nitrophenyl)sulfonylbenzoic Acid
• CAS No: 7402-75-7
• MF: C₁₃H₉NO₆S
• MW: 307.278662443161
• CID: 978810
• PubChem ID: 343810
• Update Time: 2025-04-19

3-(4-nitrophenyl)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)sulfonylbenzoic Acid
• VL94YPJ9X5
• Benzoic acid, m-[(p-nitrophenyl)sulfonyl]-
• 7402-75-7
• Benzoic acid, 3-[(4-nitrophenyl)sulfonyl]-
• NSC 400317
• NSC400317
• DTXSID00224825
• 3-((4-(Hydroxy(oxido)amino)phenyl)sulfonyl)benzoic acid
• NSC-400317

• Inchi： 1S/C13H9NO6S/c15-13(16)9-2-1-3-12(8-9)21(19,20)11-6-4-10(5-7-11)14(17)18/h1-8H,(H,15,16)
• InChI Key： WSYQIGOAAGAENM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 307.01507
• Monoisotopic Mass: 307.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.519
• Boiling Point: 585.9°C at 760 mmHg
• Flash Point: 308.1°C
• Refractive Index: 1.637
• PSA: 114.58